Cas no 16642-92-5 ((2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid)

• Product Name: (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid
• CAS No: 16642-92-5
• MF: C₁₀H₇F₃O₂
• MW: 216.156593561172
• MDL: MFCD00002696
• CID: 50486
• PubChem ID: 688070
• Update Time: 2025-07-18

(2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)cinnamic acid
• p-(Trifluoromethyl)cinnamic acid
• RARECHEM BK HW 0019
• PTF-CNA
• TRANS-P-(TRIFLUOROMETHYL)CINNAMIC ACID
• TRANS-4-(TRIFLUOROMETHYL)CINNAMIC ACID
• 3-(4-TRIFLUOROMETHYLPHENYL)ACRYLYC ACID
• 4-Trifluoromethylcinnamic
• 4-(Trifluoromethyl)cinmic acid
• (E)-4-(Trifluoromethyl)cinnamic acid
• trans-4-(Trifluoromethyl)ciamic acid
• 4-(Trifluoromethyl)cinnamicacid98%
• 4-(Trifluoromethyl)cinnamic acid 98%
• 4-trifluoromethylcinnamicacid
• (e)-3-(4-(trifluoromethyl)phenyl)acrylic acid
• 4-Trifluoromethylcinnamic acid
• 2-Propenoic acid, 3-[4-(trifluoromethyl)phenyl]-
• (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid
• trans-4-Trifluoromethylcinnamic acid
• (E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid
• 3-(4-trifluoromethyl-phenyl)-acrylic acid
• ANRMAUMHJREENI-ZZXKWVIFSA-N
• para-(trifluoromet

• MDL： MFCD00002696
• Inchi： 1S/C10H7F3O2/c11-10(12,13)8-4-1-7(2-5-8)3-6-9(14)15/h1-6H,(H,14,15)/b6-3+
• InChI Key： ANRMAUMHJREENI-ZZXKWVIFSA-N
• SMILES： FC(C1C=CC(/C=C/C(=O)O)=CC=1)(F)F
• BRN： 2452800

Computed Properties

• Exact Mass: 216.04000
• Monoisotopic Mass: 216.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3
• Surface Charge: 0

Experimental Properties

• Color/Form: White cryst.
• Density: 1.3275 (estimate)
• Melting Point: 229.0 to 233.0 deg-C
• Boiling Point: 279.2°C at 760 mmHg
• Flash Point: 122.6℃
• PSA: 37.30000
• LogP: 2.80320
• Solubility: Not determined

(2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid

Introduction to (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid (CAS No. 16642-92-5)

(2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid (CAS No. 16642-92-5) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(trifluoromethyl)cinnamic acid, has garnered considerable attention due to its unique chemical structure and potential biological activities. The presence of the trifluoromethyl group and the conjugated double bond system makes it an intriguing candidate for various applications, including drug discovery and synthetic chemistry.

The chemical structure of (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid is characterized by a substituted cinnamic acid framework. The trifluoromethyl group, a common moiety in pharmaceuticals, imparts significant electronic and steric effects, enhancing the compound's stability and reactivity. This feature has been exploited in the design of drugs with improved pharmacokinetic properties and enhanced biological activity.

Recent studies have highlighted the potential of (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated its anti-inflammatory properties, making it a promising lead compound for the development of new anti-inflammatory drugs. The compound's ability to inhibit pro-inflammatory cytokines and enzymes such as COX-2 has been well-documented, suggesting its potential in treating conditions like arthritis and other inflammatory disorders.

In addition to its anti-inflammatory properties, (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid has shown promise in cancer research. Studies have indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways. For example, a study published in *Cancer Research* reported that the compound effectively inhibited the growth of human breast cancer cells by targeting the PI3K/Akt signaling pathway. This finding opens up new avenues for developing targeted cancer therapies.

The synthetic accessibility of (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid is another factor contributing to its importance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, making it readily available for further studies and applications. One notable method involves the condensation of 4-(trifluoromethyl)benzaldehyde with malonic acid followed by decarboxylation, yielding high purity and yield.

Beyond its direct therapeutic applications, (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid serves as a valuable building block in organic synthesis. Its versatile reactivity allows it to be incorporated into more complex molecular structures, facilitating the development of novel compounds with diverse biological activities. This aspect is particularly important in drug discovery, where the ability to rapidly synthesize and screen large libraries of compounds is crucial.

In conclusion, (2E)-3-[4-(trifluoromethyl)phenyl]prop-2-enoic acid (CAS No. 16642-92-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its diverse biological activities, makes it an attractive candidate for further investigation and development. As ongoing research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing therapeutic strategies for various diseases.